3-Bromo-2-nitrobenzoic acid
Overview
Description
3-Bromo-2-nitrobenzoic acid is a benzoic acid derivative . It has a molecular weight of 246.02 . It is used in the preparation of 3-substituted 5-nitroisocoumarins and 2-bromo-3-nitrobenzaldehyde .
Synthesis Analysis
The synthesis of polysubstituted benzenes like 3-Bromo-2-nitrobenzoic acid involves multiple steps . The order of reactions is critical to the success of the overall scheme . For example, the bromination of o-nitrotoluene could be used because the activating methyl group would dominate the deactivating nitro group and direct bromination to the correct position .Molecular Structure Analysis
The molecular formula of 3-Bromo-2-nitrobenzoic acid is C7H4BrNO4 . Its monoisotopic mass is 244.932358 Da .Chemical Reactions Analysis
The reaction to convert 3-Nitrobromobenzene to 3-Nitrobenzoic Acid involves the use of Mg dissolved in ether . As the Mg attaches to the halide, a Grignard reagent is formed .Physical And Chemical Properties Analysis
3-Bromo-2-nitrobenzoic acid has a density of 1.9±0.1 g/cm3 . Its boiling point is 348.6±32.0 °C at 760 mmHg . The vapour pressure is 0.0±0.8 mmHg at 25°C . The enthalpy of vaporization is 62.6±3.0 kJ/mol . The flash point is 164.6±25.1 °C . The index of refraction is 1.650 .Scientific Research Applications
Organic Building Blocks
3-Bromo-2-nitrobenzoic acid is used as an organic building block in various chemical reactions . It’s a technical grade compound with a molecular weight of 246.01 and a linear formula of BrC6H3(NO2)CO2H .
Preparation of 3-Substituted 5-Nitroisocoumarins
This compound has been used in the preparation of 3-substituted 5-nitroisocoumarins . These compounds are of interest in the field of organic chemistry due to their potential applications in various chemical reactions .
Preparation of 2-Bromo-3-Nitrobenzaldehyde
Another application of 3-Bromo-2-nitrobenzoic acid is in the preparation of 2-bromo-3-nitrobenzaldehyde . This compound is a useful intermediate in organic synthesis .
α-Bromination Reaction on Acetophenone Derivatives
The compound has been used in the α-bromination reaction on acetophenone derivatives . This reaction is significant in the field of organic chemistry, and the α-brominated products derived from bromoacetophenone are important intermediates in organic synthesis .
Biochemical Reagent
3-Bromo-2-nitrobenzoic acid is also used as a biochemical reagent . It can be used as a biological material or organic compound for life science related research .
Pharmaceutical Applications
The α-brominated products derived from bromoacetophenone, which can be synthesized using 3-Bromo-2-nitrobenzoic acid, find extensive applications in the production of pharmaceuticals .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that benzoic acid derivatives can interact with various biological targets, depending on their specific functional groups .
Mode of Action
For instance, the bromine atom can participate in electrophilic aromatic substitution reactions, while the nitro group can undergo reduction to form amines .
Biochemical Pathways
Benzoic acid derivatives are known to participate in various biochemical reactions, including suzuki-miyaura cross-coupling, a widely-applied transition metal catalyzed carbon-carbon bond-forming reaction .
Result of Action
It’s known that benzoic acid derivatives can have various effects depending on their specific functional groups and the biological targets they interact with .
Action Environment
The action, efficacy, and stability of 3-Bromo-2-nitrobenzoic acid can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ionization state, which in turn can influence its reactivity and interactions with biological targets .
properties
IUPAC Name |
3-bromo-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNO4/c8-5-3-1-2-4(7(10)11)6(5)9(12)13/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAURIZJCCFDGDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30296272 |
Source
|
| Record name | 3-bromo-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30296272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-nitrobenzoic acid | |
CAS RN |
116529-61-4 |
Source
|
| Record name | 3-bromo-2-nitrobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30296272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Bromo-2-nitrobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 3-bromo-2-nitrobenzoic acid in the synthesis of 3-bromo-2-nitrobenzaldehyde?
A1: In the synthesis described in the paper [], 3-bromo-2-nitrobenzoic acid serves as an intermediate compound. It is synthesized from 2-(3-bromo-2-nitrobenzaldehyde)-acetic acid via oxidation with potassium permanganate. Subsequently, it is reduced to 3-bromo-2-nitrobenzyl alcohol using borane tetrahydrofuran.
Q2: Are there alternative synthetic routes to obtain 3-bromo-2-nitrobenzaldehyde that don't involve 3-bromo-2-nitrobenzoic acid?
A2: The paper focuses solely on the described five-step synthesis starting from 1,3-dibromo-2-nitrobenzene []. Therefore, alternative synthetic routes for 3-bromo-2-nitrobenzaldehyde are not discussed. Exploring alternative routes would necessitate further research and analysis of relevant chemical literature.
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![5-[(1,3-Dioxo-1,3-dihydro-2h-isoindol-2-yl)methyl]-2-furaldehyde](/img/structure/B46650.png)
